Cas no 101740-97-0 (Benzene, (3,3-dibutoxy-1-propenyl)-)
101740-97-0 structure
Product Name:Benzene, (3,3-dibutoxy-1-propenyl)-
CAS No:101740-97-0
MF:C17H26O2
MW:262.387145519257
CID:1130244
PubChem ID:71332655
Update Time:2025-04-20
Benzene, (3,3-dibutoxy-1-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, (3,3-dibutoxy-1-propenyl)-
- 3,3-dibutoxyprop-1-enylbenzene
- DTXSID90761057
- 101740-97-0
- Benzene, (3,3-dibutoxy-1-propen-1-yl)-
- cinnamaldehyde dibutylacetal
- (3,3-Dibutoxyprop-1-en-1-yl)benzene
-
- Inchi: 1S/C17H26O2/c1-3-5-14-18-17(19-15-6-4-2)13-12-16-10-8-7-9-11-16/h7-13,17H,3-6,14-15H2,1-2H3
- InChI Key: IGAMTTZASJOZAZ-UHFFFAOYSA-N
- SMILES: O(CCCC)C(C=CC1C=CC=CC=1)OCCCC
Computed Properties
- Exact Mass: 262.19338
- Monoisotopic Mass: 262.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.7
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Benzene, (3,3-dibutoxy-1-propenyl)- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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